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1,1-Bis(4-hydroxyphenyl)ethane properties
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Compound Focus: 4,4'-(ETHANE-1,1-DIYL)DIPHENOL

CAS No.: 2081-08-5

Cat. No.: S586312

Chemical Identity and Basic Properties

The table below summarizes the core identification and basic physical properties of 1,1-Bis(4-

hydroxyphenyl)ethane (BPE) from the search results.

Property Details

Common Name 1,1-Bis(4-hydroxyphenyl)ethane [1]

IUPAC Name 1,1-Bis(4-hydroxyphenyl)ethane [1]

CAS Number Not specified in results (commonly reported as 2791-98-0 elsewhere)

Molecular Formula C14H1402 [1]
Molecular Weight 214.26 g/mol (calculated from formula)

Structural SMILES Not provided for BPE in results (Example given for a different compound) [2]

Experimental and Bioactivity Data

The following table compiles the quantitative experimental data and research findings related to BPE.
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Data Type

Experimental Details / Values

Binding Affinity to
ERa

Estrogenic Activity
(Agonist)

Fluorescence
Polarization Assay

ICso (Half-maximal inhibitory concentration): 2.81 nM (Note: This high-affinity
value is for Bisphenol C (BPC), not BPE, and is provided for context) [3].

BPE was confirmed as an ERa agonist in a reporter-gene assay, inducing
transcriptional activity [3].

Used to determine binding to the human Estrogen Receptor a ligand-binding
domain (hERa-LBD); methodology available for bisphenol analogs [1].

Experimental Protocol: Receptor Binding

One search result detailed a methodology for evaluating the binding interactions of bisphenol analogs like

BPE with the estrogen receptor, which is highly relevant for drug development research [1].

e Assay Principle: A Fluorescence Polarization (FP) competitive binding assay was used. The
principle is that a fluorescent tracer (Coumestrol, CS) binds to the receptor (hERa-LBD), resulting in a
high polarization value. When a competing ligand (like BPE) is added, it displaces the tracer, leading
to a decrease in the polarization signal [1].

¢ Protein Preparation: The recombinant hERa-LBD protein was expressed in an E. coli system and

purified [1].
¢ Procedure:

o The tracer and hERa-LBD were mixed to form a complex.

o Increasing concentrations of the bisphenol compound (BPE) were added to the system to
compete with the tracer for binding to the receptor.

o The fluorescence polarization values were measured after incubation.

o Dose-response curves were generated from the polarization data to determine binding potency

[1].

This workflow for the competitive binding assay can be visualized as follows:
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Pathogenic Activities and Safety

While specific toxicology data for BPE was not in the search results, it is crucial to consider the context of

bisphenol analogs:
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e Endocrine Disruption: BPE, like other bisphenol A (BPA) analogs, is an environmental
xenoestrogen. These compounds can bind to estrogen receptors (ERa and ER[3) and induce or inhibit
estrogenic activity, acting as endocrine-disrupting chemicals (EDCs) [4] [1].

¢ General Hazard: For a closely related compound, 1,1,1-Tris(4-hydroxyphenyl)ethane, the reported
hazard is low toxicity by ingestion and skin contact, and it is a mild eye irritant. It is also non-
flammable [5]. This data should not be directly extrapolated to BPE but highlights the type of
safety testing required.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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